ethyl 2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C21H24N2O5S2/c1-2-28-21(25)18-16-6-5-7-17(16)29-20(18)22-19(24)14-8-10-15(11-9-14)30(26,27)23-12-3-4-13-23/h8-11H,2-7,12-13H2,1H3,(H,22,24)
• InChI Key: PAARKXCICBRQIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C21H24N2O5S2
• Molecular Weight: 448.6 g/mol

Description

Ethyl 2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H24N2O5S2 and its molecular weight is 448.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Heterocyclic compounds are crucial in the development of pharmaceuticals, agrochemicals, and dyes. Studies like those by Mohareb et al. (2004) demonstrate the synthesis of heterocyclic compounds through reactions involving similar thiophene derivatives. These processes are vital for creating structures that can serve as building blocks for more complex molecules with potential biological activity (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Pharmacological Applications

Compounds with structures similar to ethyl 2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate are often explored for their pharmacological properties. For instance, Jeankumar et al. (2013) investigated thiazole-aminopiperidine hybrid analogs as inhibitors of Mycobacterium tuberculosis GyrB, showing the potential of such compounds in developing new antibacterial agents (Jeankumar, Renuka, Santosh, Soni, Sridevi, Suryadevara, Yogeeswari, & Sriram, 2013).

Material Science

The structural motifs found in this compound may also have implications in material science. Carboxylate-assisted metal–organic frameworks (MOFs) represent an area of intense research due to their applications in gas storage, separation, and catalysis. Studies like those by Sun et al. (2012) on ethylamide metal–organic frameworks highlight the versatility of carboxylate ligands in constructing MOFs with varied and functional structures (Sun, Huang, Tian, Song, Zhu, Yuan, Xu, Luo, Liu, Feng, & Luo, 2012).